Cas no 40470-68-6 (4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl)

• Product Name: 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl
• CAS No: 40470-68-6
• MF: C₃₀H₂₆O₂
• MW: 418.526248455048
• MDL: MFCD03425832
• CID: 55230
• PubChem ID: 6441620
• Update Time: 2025-06-12

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• CBS-127 (Fluorescent Brightener)
• FBA 378
• CSFC 127
• Fluorescent Brightener FP-127
• fluorescent brightener 378
• 4,4'-bis(2-methoxystyryl)-1,1'-biphenyl
• 1,1'-biphenyl-4,4'-bis[2-(methoxyphenyl)ethenyl]
• cbs-127
• 1,1'-biphenyl-4,4'-bis-benzoxazole
• Optical Brightener FP
• 4,4'-Bis(2-methoxystyryl)biphenyl
• FB-127
• Fluorescent Brightener FP
• OPTICAL BRIGHTENER 378
• Optical Brightener FP-127
• UVITEX FP
• FP-127
• 1,1'-Biphenyl, 4,4'-bis[2-(2-methoxyphenyl)ethenyl]-
• 1,1'-Biphenyl,4,4'-bis[2-(2-methoxyphenyl)ethenyl]-
• 4,4-Bis(2-methoxystyryl)biphenyl
• C30H26O2
• 4,4'-Bis((E)-2-methoxystyryl)-1,1'-biphenyl
• FluorescentBrightener378
• KSC583C3B
• B2730
• 4,4'-BIS[(E)-2-(2-METHOXYPHENYL)ETHENYL]-1,1'-BIPHENYL
• 4,4'-bis(O-Methoxystyryl)-L,L'-biphenyl
• SCHEMBL178754
• 1,1'-Biphenyl, 4,4'-bis(2-(2-methoxyphenyl)ethenyl)-
• Fluorescent brighter FP-127
• UNII-S3EQ1ZHS2A
• 79448-61-6
• 4,4'-BIS(2-(2-METHOXYPHENYL)ETHENYL)-1,1'-BIPHENYL
• Methyl(3R)-3-(tert-butyldimethylsilyloxy)-5-oxo-6-triphenylphosphoranylidene hexanoate
• AS-12603
• AKOS025311094
• MFCD03425832
• 40470-68-6
• AC-15272
• 1-methoxy-2-[(E)-2-[4-[4-[(E)-2-(2-methoxyphenyl)ethenyl]phenyl]phenyl]ethenyl]benzene
• NS00022150
• W-106351
• 4,4'-Bis(2-methoxystyryl)diphenyl
• 1-METHOXY-2-(2-(4-(4-(2-(2-METHOXYPHENYL)ETHENYL)PHENYL)PHENYL)ETHENYL)BENZENE
• EINECS 254-935-6
• AKOS007930273
• DTXSID5068231
• S3EQ1ZHS2A
• CSFC-127
• 4,4'-Bis(2-methoxylstyryl)biphenyl
• 4,4'-Bis[(E)-2-methoxystyryl]biphenyl
• 4,4'-bis-[(2-Methoxyphenyl)etheneyl] 1,1'-biphenyl
• Fluorescent Brightener 378(40470-68-6/164908-53-6)
• FLUORESCENT BRIGHTENER FP 127
• HZAWHDJKNZWAAR-YHARCJFQSA-N
• 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl

• MDL： MFCD03425832
• Inchi： 1S/C30H26O2/c1-31-29-9-5-3-7-27(29)21-15-23-11-17-25(18-12-23)26-19-13-24(14-20-26)16-22-28-8-4-6-10-30(28)32-2/h3-22H,1-2H3/b21-15+,22-16+
• InChI Key： HZAWHDJKNZWAAR-YHARCJFQSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/C1C=CC(=CC=1)C1C=CC(/C=C/C2C=CC=CC=2OC)=CC=1

Computed Properties

• Exact Mass: 418.19300
• Monoisotopic Mass: 418.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.133
• Melting Point: 216-222ºC
• Boiling Point: 590.3±50.0 °C at 760 mmHg
• Flash Point: 209.4±29.6 °C
• Refractive Index: 1.676
• PSA: 18.46000
• LogP: 7.71160
• Solubility: Not determined

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Safety Instruction： S36/37; S61; S36/37/39; S29; S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R50; R50/53; R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)

Additional information on 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl

Comprehensive Overview of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl (CAS No. 40470-68-6)

4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl, identified by its CAS No. 40470-68-6, is a specialized organic compound that has garnered significant attention in the fields of materials science and optoelectronics. This compound, characterized by its unique stilbene-based structure, exhibits remarkable photophysical properties, making it a valuable component in advanced applications such as organic light-emitting diodes (OLEDs), fluorescent probes, and photovoltaic devices. Its molecular architecture, featuring two methoxystyryl groups attached to a central biphenyl core, contributes to its exceptional luminescence efficiency and thermal stability.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the rapid growth of flexible electronics and green energy technologies. Researchers and industry professionals frequently search for compounds like 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl due to its potential in next-generation displays and energy-efficient lighting. The compound's ability to emit bright blue or green fluorescence under UV excitation has also sparked interest in its use for bioimaging and sensor development, aligning with the global push for sustainable and non-toxic materials.

The synthesis of 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl typically involves palladium-catalyzed cross-coupling reactions, a method widely discussed in academic literature for its efficiency and scalability. This process highlights the compound's compatibility with modern synthetic chemistry techniques, a topic frequently queried by chemists and material scientists. Additionally, its solubility in common organic solvents and film-forming properties make it a practical choice for solution-processed device fabrication, a key advantage in cost-sensitive industries.

From an environmental perspective, the compound's low toxicity profile and biodegradability potential resonate with the increasing consumer demand for eco-friendly electronic components. This aligns with trending searches on "green semiconductors" and "sustainable optoelectronic materials", reflecting the industry's shift toward circular economy principles. Furthermore, its high quantum yield and long fluorescence lifetime have positioned it as a promising candidate for quantum dot alternatives, a hot topic in nanotechnology forums.

In conclusion, 4,4'-Bis(2-methoxystyryl)-1,1'-biphenyl (CAS No. 40470-68-6) represents a cutting-edge material at the intersection of chemistry, physics, and engineering. Its multifaceted applications, from OLED displays to biomedical sensors, underscore its relevance in addressing contemporary technological challenges. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in shaping the future of smart materials and energy-saving technologies.